Cas no 59499-27-3 (Butanoic acid, 4-(triphenylphosphoranylidene)-, ethyl ester)

• Product Name: Butanoic acid, 4-(triphenylphosphoranylidene)-, ethyl ester
• CAS No: 59499-27-3
• MF: C₂₄H₂₅O₂P
• MW: 376.427867650986
• CID: 338462
• PubChem ID: 498119
• Update Time: 2025-04-19

Butanoic acid, 4-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(triphenylphosphoranylidene)-, ethyl ester
• ethyl 4-(triphenyl-λ⁵-phosphanylidene)butanoate
• 59499-27-3
• Phosphonium, (3-carboxypropyl)triphenyl-, ethyl ester-
• SCHEMBL1131772
• DTXSID90333293
• ethyl 4-(triphenyl-$l^{5}-phosphanylidene)butanoate
• Phosphonium, (3-carboxypropyl)triphenyl-, iodide, ethyl ester

• Inchi： 1S/C24H25O2P/c1-2-26-24(25)19-12-20-27(21-13-6-3-7-14-21,22-15-8-4-9-16-22)23-17-10-5-11-18-23/h3-11,13-18,20H,2,12,19H2,1H3
• InChI Key： ULLRAXAATZPHIK-UHFFFAOYSA-N
• SMILES： P(=CCCC(=O)OCC)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 376.15935
• Monoisotopic Mass: 376.15921703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3